1-Ethyl-3-guanidinothiourea Hydrochloride
Overview
Description
1-Ethyl-3-guanidinothiourea hydrochloride (EGTH) is an organic compound that has been used in a variety of scientific research applications. It is a colorless crystalline solid which is soluble in water, ethanol, and other organic solvents. EGTH is a guanidine derivative, which is a type of organic compound that contains a nitrogen atom linked by single or double bonds to two other carbon atoms. It is a highly versatile compound and has been used in a variety of different scientific research applications.
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. It serves as a biochemical tool in the identification and quantification of proteins during the expression profiling of cells .
Pharmaceutical Testing
In the pharmaceutical industry, 1-Ethyl-3-guanidinothiourea Hydrochloride is used as a reference standard to ensure the quality and consistency of pharmaceutical products. It helps in validating the analytical methods used during drug testing .
Biochemical Assays
Researchers employ this compound in biochemical assays to investigate enzyme activities, receptor-ligand interactions, and other biochemical processes. Its properties make it a valuable reagent for various assay developments .
Molecular Biology
The compound is applied in molecular biology research, particularly in the study of gene expression and regulation. It may be used in experiments involving DNA-protein interactions and other genetic manipulations .
Chemical Synthesis
1-Ethyl-3-guanidinothiourea Hydrochloride: is used as a building block in organic synthesis. It can act as an intermediate in the synthesis of more complex molecules for research or therapeutic purposes .
Analytical Chemistry
In analytical chemistry, this compound is used as a standard for calibrating instruments and validating methods. It’s crucial for ensuring the accuracy of chemical analyses in research laboratories .
Material Science
The compound’s unique properties are explored in material science for the development of new materials with specific functions, such as catalysts or sensors .
Neurobiology
In neurobiology, 1-Ethyl-3-guanidinothiourea Hydrochloride might be used to study neurotransmitter systems, particularly in the context of synaptic transmission and neuronal signaling pathways .
properties
IUPAC Name |
1-(diaminomethylideneamino)-3-ethylthiourea;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11N5S.ClH/c1-2-7-4(10)9-8-3(5)6;/h2H2,1H3,(H4,5,6,8)(H2,7,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLSXLCPLOKTRCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=S)NN=C(N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12ClN5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50733851 |
Source
|
| Record name | 2-(Diaminomethylidene)-N-ethylhydrazine-1-carbothioamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50733851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-3-guanidinothiourea Hydrochloride | |
CAS RN |
381670-29-7 |
Source
|
| Record name | 2-(Diaminomethylidene)-N-ethylhydrazine-1-carbothioamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50733851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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